Cas no 29232-73-3 (Methyl 3,5-bis(cyanomethyl)benzoate)

Methyl 3,5-bis(cyanomethyl)benzoate structure
29232-73-3 structure
Product Name:Methyl 3,5-bis(cyanomethyl)benzoate
CAS No:29232-73-3
MF:C12H10N2O2
MW:214.220002651215
CID:2136625
Update Time:2023-08-03

Methyl 3,5-bis(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3,5-bis(cyanomethyl)benzoate
    • XCLVFUZGTQMXJV-UHFFFAOYSA-N
    • Methyl 3,5-bis(cyanomethyl)benzoate
    • Inchi: 1S/C12H10N2O2/c1-16-12(15)11-7-9(2-4-13)6-10(8-11)3-5-14/h6-8H,2-3H2,1H3
    • InChI Key: XCLVFUZGTQMXJV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(CC#N)C=C(CC#N)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Topological Polar Surface Area: 73.9
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